Cas no 2094206-98-9 (1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2094206-98-9
• MF: C₁₅H₁₃NS
• MW: 239.335422277451
• CID: 5820668
• PubChem ID: 122155376
• Update Time: 2025-05-24

1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile
• 2094206-98-9
• Z2418634641
• AKOS033905516
• EN300-1861354

• Inchi： 1S/C15H13NS/c16-11-15(9-4-10-15)14-8-7-13(17-14)12-5-2-1-3-6-12/h1-3,5-8H,4,9-10H2
• InChI Key： GGBYREFBVOZSCG-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 239.07687059g/mol
• Monoisotopic Mass: 239.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52Ų

Additional information on 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile (CAS No. 2094206-98-9)

1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile (CAS No. 2094206-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a cyclobutane ring, a thiophene moiety, and a phenyl group, making it a versatile intermediate for synthesizing complex structures. Researchers are particularly interested in its potential applications in drug discovery and organic electronics, aligning with current trends in small-molecule therapeutics and conductive polymers.

The structural uniqueness of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile lies in its carbonitrile functional group, which enhances reactivity for further derivatization. This property is critical for designing high-performance materials or bioactive compounds, addressing growing demand in personalized medicine and sustainable materials. Recent studies highlight its role in catalysis and photovoltaic applications, reflecting broader industry shifts toward green chemistry and renewable energy solutions.

From a synthetic perspective, the compound’s thiophene-phenyl scaffold mimics motifs found in FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Questions frequently searched in academic databases include: "How does cyclobutane strain influence reactivity?" or "What are the synthetic routes for thiophene-carbonitrile derivatives?" These queries underscore its relevance in medicinal chemistry and process optimization.

In material science, the conjugated system of 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile offers tunable electronic properties, making it a candidate for OLEDs or sensors. This aligns with the surge in wearable technology and IoT devices, where users often search for "organic semiconductors with high thermal stability." Its low toxicity profile further supports adoption in biocompatible coatings.

Regulatory and safety assessments confirm that 2094206-98-9 complies with major REACH and FDA guidelines, a key consideration for industrial scalability. Laboratories prioritize purity standards (>98%) and storage conditions (e.g., inert atmosphere), topics frequently explored in quality control forums. The compound’s stability under ambient conditions also reduces logistical challenges.

Future directions for 1-(5-phenylthiophen-2-yl)cyclobutane-1-carbonitrile may involve computational modeling to predict novel applications, leveraging AI-driven drug design tools. As sustainability gains traction, its potential in catalytic asymmetric synthesis could reduce waste in chiral intermediate production—addressing another hot topic: "green synthesis of heterocyclic compounds."

In summary, CAS No. 2094206-98-9 represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its adaptability to cross-coupling reactions and compatibility with high-throughput screening platforms position it as a valuable asset in modern R&D, answering pressing needs in healthcare and clean technology sectors.